Cas no 59935-55-6 (ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER)

• Product Name: ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER
• CAS No: 59935-55-6
• MF: C₈H₄BrF₃O₂
• MW: 269.015372276306
• CID: 3343396
• PubChem ID: 21428416
• Update Time: 2025-10-30

ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER
• 3-BROMOPHENYL TRIFLUOROACETATE
• (3-bromophenyl) 2,2,2-trifluoroacetate
• 3-Bromophenyltrifluoroacetate
• 59935-55-6
• m-Bromophenyl trifluoroacetate
• SCHEMBL11723182

• MDL： MFCD28396338
• Inchi： 1S/C8H4BrF3O2/c9-5-2-1-3-6(4-5)14-7(13)8(10,11)12/h1-4H
• InChI Key： XGJZQIQJNKROJC-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC(Br)=C1)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 267.93468Da
• Monoisotopic Mass: 267.93468Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER

ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER (CAS No. 59935-55-6): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER (CAS No. 59935-55-6) is a multifaceted compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, also known as 3-bromophenyl trifluoroacetate, is characterized by its unique structure, which combines the trifluoroacetyl group with a bromophenyl moiety. This combination endows the molecule with a range of properties that make it valuable in various applications, from synthetic intermediates to drug discovery.

The trifluoroacetyl group is a well-known functional group in organic chemistry, known for its strong electron-withdrawing properties and high acidity. These characteristics make it an excellent leaving group in nucleophilic substitution reactions, which is crucial for synthetic transformations. The bromophenyl moiety, on the other hand, introduces additional reactivity and functionalization possibilities, particularly in cross-coupling reactions and aromatic substitutions.

In recent years, ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER has been extensively studied for its potential in pharmaceutical research. One of the key areas of interest is its use as a synthetic intermediate in the development of novel drugs. The compound's ability to undergo selective transformations and its compatibility with various reaction conditions make it a valuable building block in the synthesis of complex molecules. For instance, researchers have utilized this compound to synthesize compounds with anti-inflammatory and anti-cancer properties.

A study published in the *Journal of Medicinal Chemistry* highlighted the use of 3-bromophenyl trifluoroacetate in the synthesis of a series of novel compounds targeting specific enzymes involved in cancer progression. The researchers demonstrated that these compounds exhibited potent inhibitory activity against key enzymes, suggesting their potential as therapeutic agents. This research underscores the importance of ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER in the development of targeted therapies.

Beyond its role as a synthetic intermediate, ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER has also shown promise in materials science. The unique electronic properties of the trifluoroacetyl group and the aromatic nature of the bromophenyl moiety make this compound suitable for applications in organic electronics and photovoltaics. Researchers have explored its use in the fabrication of organic semiconductors and light-emitting diodes (LEDs), where its high electron mobility and stability are advantageous.

In addition to its applications in drug discovery and materials science, ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER has been investigated for its potential as a probe molecule in analytical chemistry. Its distinct spectroscopic properties make it useful for detecting and quantifying specific analytes in complex matrices. For example, studies have shown that this compound can be used as a derivatizing agent to enhance the detectability of certain organic compounds in gas chromatography-mass spectrometry (GC-MS) analyses.

The safety and handling of ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

In conclusion, ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER (CAS No. 59935-55-6) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical processes and developing innovative solutions to pressing scientific challenges.